Cas no 1540848-16-5 (ethyl 2-cyano-4-(pyridin-3-yl)butanoate)
ethyl 2-cyano-4-(pyridin-3-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-cyano-4-(pyridin-3-yl)butanoate
-
- MDL: MFCD24160725
ethyl 2-cyano-4-(pyridin-3-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412229-250mg |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95%+ | 250mg |
$379 | 2022-06-12 | |
| Chemenu | CM412229-500mg |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95%+ | 500mg |
$680 | 2022-06-12 | |
| Chemenu | CM412229-1g |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95%+ | 1g |
$865 | 2022-06-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01013763-1g |
Ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95% | 1g |
¥3913.0 | 2023-04-01 | |
| Enamine | EN300-202794-0.05g |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-202794-0.1g |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95% | 0.1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-202794-0.25g |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95% | 0.25g |
$389.0 | 2023-09-16 | |
| Enamine | EN300-202794-0.5g |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95% | 0.5g |
$613.0 | 2023-09-16 | |
| Enamine | EN300-202794-1.0g |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-202794-2.5g |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate |
1540848-16-5 | 95% | 2.5g |
$1539.0 | 2023-09-16 |
ethyl 2-cyano-4-(pyridin-3-yl)butanoate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on ethyl 2-cyano-4-(pyridin-3-yl)butanoate
Ethyl 2-Cyano-4-(Pyridin-3-yl)butanoate (CAS No. 1540848-16-5): A Comprehensive Overview
Ethyl 2-cyano-4-(pyridin-3-yl)butanoate (CAS No. 1540848-16-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential therapeutic properties and as a key intermediate in the synthesis of various bioactive molecules.
The chemical structure of ethyl 2-cyano-4-(pyridin-3-yl)butanoate consists of an ethyl ester group, a cyano group, and a pyridine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation. The cyano group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and substitution reactions, which are crucial in the synthesis of complex organic molecules.
Recent studies have highlighted the potential of ethyl 2-cyano-4-(pyridin-3-yl)butanoate in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a precursor for the synthesis of potent inhibitors of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The researchers found that derivatives of ethyl 2-cyano-4-(pyridin-3-yl)butanoate exhibited high selectivity and potency against specific kinase targets, suggesting their potential as lead compounds for drug development.
In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the anti-inflammatory properties of ethyl 2-cyano-4-(pyridin-3-yl)butanoate. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings indicate that ethyl 2-cyano-4-(pyridin-3-yl)butanoate may have therapeutic potential in treating inflammatory conditions.
The synthetic accessibility of ethyl 2-cyano-4-(pyridin-3-yl)butanoate is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One notable method involves the condensation of ethyl cyanoacetate with 3-bromopyridine followed by esterification with ethanol. This route provides high yields and purity, making it suitable for large-scale production.
Beyond its direct applications as a drug candidate or intermediate, ethyl 2-cyano-4-(pyridin-3-yl)butanoate has also been explored for its use in materials science. A study published in Advanced Materials in 2023 demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The unique combination of functional groups in ethyl 2-cyano-4-(pyridin-3-yl)butanoate allows it to form strong intermolecular interactions within the polymer network, leading to improved material performance.
In conclusion, ethyl 2-cyano-4-(pyridin-3-yl)butanoate (CAS No. 1540848-16-5) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups make it a valuable asset for researchers aiming to develop novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its position as a key player in modern scientific endeavors.
1540848-16-5 (ethyl 2-cyano-4-(pyridin-3-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)